![molecular formula C16H13ClN2O3 B3911837 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one](/img/structure/B3911837.png)
3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one
Overview
Description
3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one, also known as CNPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. CNPA belongs to the class of chalcone derivatives, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one has been shown to have various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one has also been shown to modulate the expression of various genes involved in cancer progression and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one in lab experiments is its broad spectrum of biological activities, which makes it a useful tool for studying various diseases and cellular processes. However, one limitation of using 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one. One area of interest is the development of 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one derivatives with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the potential synergistic effects of 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one with other anticancer agents. Additionally, further studies are needed to elucidate the precise mechanism of action of 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one and its potential therapeutic applications in various diseases.
Scientific Research Applications
3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one has been extensively studied for its potential therapeutic applications, including anticancer, antifungal, anti-inflammatory, and antimicrobial activities. 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to have antifungal activity against Candida albicans and anti-inflammatory activity in animal models. Additionally, 3-[(4-chloro-3-nitrophenyl)amino]-1-phenyl-2-buten-1-one has been found to exhibit antibacterial activity against both Gram-positive and Gram-negative bacteria.
properties
IUPAC Name |
(E)-3-(4-chloro-3-nitroanilino)-1-phenylbut-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O3/c1-11(9-16(20)12-5-3-2-4-6-12)18-13-7-8-14(17)15(10-13)19(21)22/h2-10,18H,1H3/b11-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHVVZYRMMOQYMZ-PKNBQFBNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C1=CC=CC=C1)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)C1=CC=CC=C1)/NC2=CC(=C(C=C2)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(4-chloro-3-nitroanilino)-1-phenylbut-2-en-1-one |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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